5-Aminohexane-1,2,3,4,6-pentol
Overview
Description
5-Aminohexane-1,2,3,4,6-pentol is a natural product found in Streptomyces lavendulae with data available.
Scientific Research Applications
Novel Hydroxylamine-Containing Analogues
Research by Khomutov et al. (2016) in the Russian Journal of Bioorganic Chemistry explored hydroxylamine-containing analogues of 1-guanidino-7-aminohepane (GC7) for investigating their interaction with deoxyhypusine synthase. This study provides insights into the application of compounds similar to 5-Aminohexane-1,2,3,4,6-pentol in enzymatic interaction studies (Khomutov et al., 2016).
Deamination Studies
Tang and Williams (1984) conducted a study on the reaction of 1-aminohexan-2-ol with nitrous acid, providing a model for understanding the chemistry of amino alcohols, which are structurally related to 5-Aminohexane-1,2,3,4,6-pentol. This research, published in the Journal of The Chemical Society, offers insights into the chemical behavior of similar compounds (Tang & Williams, 1984).
Thermal Decomposition of Supramolecular Polymers
Cassimiro et al. (2011) in the Journal of Thermal Analysis and Calorimetry investigated the kinetic parameters for thermal decomposition of supramolecular polymers derived from meglumine, a compound related to 5-Aminohexane-1,2,3,4,6-pentol. This study contributes to understanding the thermal behavior of similar polymeric structures (Cassimiro et al., 2011).
Vapor-Phase Catalytic Dehydration
Ohta et al. (2016) in Applied Catalysis A-general explored the vapor-phase catalytic dehydration of 5-amino-1-pentanol over various oxide catalysts, including rare earth oxides. This research is significant for understanding the catalytic applications of compounds like 5-Aminohexane-1,2,3,4,6-pentol (Ohta, Yamada, & Sato, 2016).
Relevance in Chemical Synthesis and Biology
Markowska et al. (2021) in the International Journal of Molecular Sciences highlighted the significance of 6-aminohexanoic acid, a related compound, in chemical synthesis and biological applications. This provides context for the relevance of similar ω-amino acids in various scientific fields (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
properties
CAS RN |
2351-14-6 |
|---|---|
Product Name |
5-Aminohexane-1,2,3,4,6-pentol |
Molecular Formula |
C6H15NO5 |
Molecular Weight |
181.19 g/mol |
IUPAC Name |
5-aminohexane-1,2,3,4,6-pentol |
InChI |
InChI=1S/C6H15NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h3-6,8-12H,1-2,7H2 |
InChI Key |
FQORWEQXRQVPBZ-UHFFFAOYSA-N |
SMILES |
C(C(C(C(C(CO)O)O)O)N)O |
Canonical SMILES |
C(C(C(C(C(CO)O)O)O)N)O |
Other CAS RN |
2351-14-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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